Cas no 525362-07-6 (methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 525362-07-6
• MF: C₁₅H₂₁BO₄
• MW: 276.135844945908
• MDL: MFCD16996354
• CID: 2109298
• PubChem ID: 24824346
• Update Time: 2025-11-02

methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• Benzoic acid, 2-Methyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-, Methyl ester
• 4-Methoxycarbonyl-3-methylphenylboronic acid pinacol ester
• FT-0758140
• (4-(METHOXYCARBONYL)-3-METHYLPHENYL)BORONIC ACID PINACOL ESTER
• EN300-336128
• 4-(Methoxycarbonyl)-3-methylphenylboronic Acid Pinacol Ester
• Z2044766214
• 525362-07-6
• CS-0049158
• SY097634
• SCHEMBL209359
• 2-METHYL-4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-BENZOIC ACID METHYL ESTER
• GUHFNSOJOCZHQO-UHFFFAOYSA-N
• A904597
• METHYL2-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
• 2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzoic Acid methyl ester
• P11981
• MB20561
• AS-51143
• 3-Methyl-4-methoxycarbonylphenylboronic acid, pinacol ester
• methyl 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• AWA36207
• AKOS024262009
• MFCD16996354
• DA-05193

• MDL： MFCD16996354
• Inchi： 1S/C15H21BO4/c1-10-9-11(7-8-12(10)13(17)18-6)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
• InChI Key： GUHFNSOJOCZHQO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)OC)=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 276.1532893g/mol
• Monoisotopic Mass: 276.1532893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Methyl 2-Methyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Benzoate (CAS 525362-07-6): A Versatile Boronic Ester in Modern Chemistry

Methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS 525362-07-6) is a highly valuable boronic ester compound that has gained significant attention in pharmaceutical research, material science, and organic synthesis. This organoboron compound serves as a crucial intermediate in Suzuki-Miyaura cross-coupling reactions, one of the most widely used methods for carbon-carbon bond formation in modern chemistry.

The growing demand for boron-containing compounds in drug discovery has made methyl 2-methyl-4-(pinacolatoboryl)benzoate (an alternative name for this compound) particularly relevant. Recent trends in medicinal chemistry show increased interest in boron-based drug candidates, especially with the success of bortezomib (Velcade®) in cancer treatment. Researchers are actively exploring how aromatic boronic esters like CAS 525362-07-6 can contribute to developing new therapeutic agents with improved bioavailability and target specificity.

From a synthetic chemistry perspective, this compound offers several advantages. The pinacol boronic ester group provides excellent stability against moisture and oxygen compared to free boronic acids, making it more practical for storage and handling. The methyl benzoate moiety adds another dimension of functionality, allowing for further derivatization through ester hydrolysis or reduction. These features make methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate a versatile building block in organic synthesis.

In material science applications, compounds containing both aromatic boronic esters and ester functionalities are being investigated for their potential in creating novel organic electronic materials. The ability of boron to accept π-electrons makes such compounds interesting candidates for organic semiconductors and light-emitting materials. Recent studies have shown that properly designed boron-containing aromatic systems can exhibit unique photophysical properties valuable for OLED technology.

The synthesis and handling of CAS 525362-07-6 require standard precautions for organoboron compounds. While not classified as hazardous under normal conditions, proper laboratory practices should be followed. The compound is typically stable at room temperature when stored properly, protected from moisture and strong oxidizers. Its crystalline solid form at room temperature facilitates accurate weighing and handling in laboratory settings.

Market analysis indicates growing commercial interest in specialty boronic esters, with methyl 2-methyl-4-(pinacolatoboryl)benzoate being no exception. Pharmaceutical companies and contract research organizations are increasingly sourcing such compounds for drug discovery programs. The development of more efficient synthetic routes to functionalized arylboronic esters continues to be an active area of research, aiming to reduce costs and improve sustainability.

From an analytical chemistry perspective, CAS 525362-07-6 can be characterized using standard techniques including NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. The pinacol boronic ester moiety gives characteristic signals in the 11B NMR spectrum, typically appearing around 30 ppm. These analytical features make the compound easily identifiable and its purity verifiable, which is crucial for research applications.

Recent advancements in flow chemistry and continuous processing have opened new possibilities for using compounds like methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate in more efficient synthetic pathways. The combination of this boron reagent with modern catalytic systems allows for rapid construction of complex molecular architectures, significantly accelerating drug discovery timelines.

Environmental considerations for organoboron compounds have become increasingly important. While CAS 525362-07-6 itself doesn't present significant environmental hazards, proper disposal methods should be followed. The chemical industry is moving toward greener alternatives to traditional synthetic methods, and the use of stable boronic ester intermediates aligns well with these sustainability goals.

Future research directions for methyl 2-methyl-4-(pinacolatoboryl)benzoate and related compounds include exploration of their potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). The unique properties of boron-containing compounds make them attractive for these cutting-edge therapeutic approaches. As the understanding of boron biology deepens, the applications of this compound class are expected to expand further.

For researchers working with CAS 525362-07-6, it's important to consult the latest literature on handling and applications. The compound's Material Safety Data Sheet (MSDS) should be reviewed before use, and all experiments should be conducted following appropriate safety protocols. With proper handling and creative application, methyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate can serve as a powerful tool in advancing both fundamental research and applied chemical sciences.